Cas no 129047-59-2 (4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide)

• Product Name: 4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide
• CAS No: 129047-59-2
• MF: C₁₆H₁₀F₆N₂O₃
• MW: 392.252624988556
• MDL: MFCD03844753
• CID: 867856
• Update Time: 2023-08-02

4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitrophenyl)-2-(4-carbaMoylphenyl)hexaflluoropropane
• 2-(3-Nitrophenyl)-2-(4-carbamoylphenyl)hexafluoroproppane
• 4-(1,1,1,3,3,3-hexafluoro-2-(3-nitrophenyl)propan-2-yl)benzamide
• 4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide

• MDL： MFCD03844753
• Inchi： 1S/C16H10F6N2O3/c17-15(18,19)14(16(20,21)22,10-6-4-9(5-7-10)13(23)25)11-2-1-3-12(8-11)24(26)27/h1-8H,(H2,23,25)
• InChI Key： MILRBEPSRWUGAO-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C(N)=O)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 550
• Topological Polar Surface Area: 88.9